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Compound of Interest

Compound Name: 2-Ethyl-6-methylbenzaldehyde

CAS No.: 106976-44-7

Cat. No.: B012423 Get Quote

Operational Summary & Chemical Identification
2-Ethyl-6-methylbenzaldehyde is a substituted aromatic aldehyde used primarily as a

specialized intermediate in organic synthesis. Unlike common solvents (e.g., acetone, hexane),

it possesses specific reactivity profiles—specifically auto-oxidation and skin/eye irritation—that

dictate its disposal pathway.

This guide replaces generic "organic waste" instructions with a scientifically grounded protocol

designed to prevent cross-reactivity in waste streams and ensure regulatory compliance.
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Parameter Data

Chemical Name 2-Ethyl-6-methylbenzaldehyde

CAS Number 106976-44-7

Physical State Liquid (Pale yellow to colorless)

Flash Point (Est.)
> 60°C (140°F) – Treat as Combustible (Class

IIIA)

Primary Hazards
Skin/Eye Irritant (H315, H319), Respiratory

Irritant (H335)

Reactivity
Susceptible to auto-oxidation (forms carboxylic

acid)

Waste Stream Non-Halogenated Organic

Risk Assessment & Scientific Rationale
Effective disposal requires understanding why specific protocols exist. For benzaldehyde

derivatives, two mechanisms drive the safety requirements:

A. The Auto-Oxidation Risk
Aldehydes, including 2-Ethyl-6-methylbenzaldehyde, are reducing agents. Upon exposure to

air, they slowly oxidize to their corresponding carboxylic acid (in this case, a substituted

benzoic acid).

The Danger: If this chemical is disposed of in a container with strong oxidizers (e.g., nitric

acid waste, peroxides), the redox reaction can be exothermic and rapid, leading to pressure

buildup or explosion.

The Protocol:Strict Segregation. Never combine aldehyde waste with oxidizing acid waste

streams.

B. Combustibility vs. Flammability
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While likely having a flash point above typical room temperature (>60°C), this compound is

combustible.

The Danger: It provides fuel for a fire. In a bulk waste container, it lowers the overall flash

point of the mixture.

The Protocol: Disposal via high-temperature incineration is the only method that guarantees

complete destruction of the aromatic ring and prevents environmental leaching.

Standard Disposal Workflow
Do not pour this chemical down the drain. It is toxic to aquatic life and can damage plumbing

seals over time.

Step 1: Segregation
Isolate the waste at the point of generation.

Acceptable Mixtures: Can be combined with other compatible non-halogenated solvents

(e.g., Toluene, Ethyl Acetate, Hexane) if the facility allows bulk consolidation.

Prohibited Mixtures: Do NOT mix with:

Halogenated solvents (DCM, Chloroform) – Increases disposal cost and complicates

incineration.

Oxidizers (Peroxides, Nitric Acid).

Strong Bases (Caustics) – Can induce Cannizzaro reactions or polymerization.

Step 2: Container Selection & Packaging
Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred to inhibit light-

catalyzed oxidation).

Headspace: Leave at least 10-15% headspace in the bottle. If auto-oxidation occurs, slight

pressure changes can happen; headspace prevents bottle failure.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Chemical Treatment (Optional but
Recommended for Bulk Quantities)
If disposing of >500mL of pure reagent, consider quenching to reduce reactivity before placing

it in the waste drum.

Dilute the aldehyde in a compatible solvent (e.g., ethanol).

Add a mild reducing agent (like aqueous sodium bisulfite) to form the bisulfite adduct, which

is water-soluble and less volatile.

Note: For standard lab scraps (<50mL), direct disposal into the organic waste stream is safer

than manual handling.

Step 4: Labeling
Affix a hazardous waste tag immediately.

Constituents: Write "2-Ethyl-6-methylbenzaldehyde" (do not use abbreviations).

Hazard Checkboxes: Mark "Irritant" and "Combustible/Flammable."

Emergency Procedures: Spill Management
Scenario: You have dropped a 100mL bottle of 2-Ethyl-6-methylbenzaldehyde in the aisle.

Evacuate & Ventilate: The vapor is a respiratory irritant (H335).[1] Clear the immediate area

and open fume hood sashes if safe to do so.

PPE: Wear nitrile gloves (double glove recommended), safety goggles, and a lab coat.

Containment:

Do NOT use paper towels or sawdust. These increase surface area and flammability.

USE: Inert absorbents like Vermiculite, Sand, or dedicated "Organic Solvent" spill pads.

Cleanup:
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Cover the spill from the outside in.[2]

Scoop absorbed material into a heavy-duty plastic bag or a wide-mouth jar.

Wipe the surface with a soapy water solution (detergent helps solubilize the lipophilic

aldehyde).

Dispose of the debris as Solid Hazardous Waste.

Visual Workflow: Decision Logic
The following diagram outlines the decision process for disposing of 2-Ethyl-6-
methylbenzaldehyde to ensure compliance and safety.
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Waste Generation:
2-Ethyl-6-methylbenzaldehyde

Is it a pure liquid
or mixed solvent?

Volume > 500mL?

OPTIONAL: Quench
(Sodium Bisulfite Adduct)

Yes (Pure)

Segregate Stream:
Non-Halogenated Organics

No (Small amt)

STOP: Do NOT mix with
Oxidizers or Halogens

Avoid

Packaging:
HDPE/Amber Glass

(Leave 10% Headspace)

Labeling:
'Combustible' + 'Irritant'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for the safe segregation and packaging of benzaldehyde derivative

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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